N-(3-fluorophenyl)-N'-(1-phenylethyl)ethanediamide

• IUPAC Name: N-(3-fluorophenyl)-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C16H15FN2O2/c1-11(12-6-3-2-4-7-12)18-15(20)16(21)19-14-9-5-8-13(17)10-14/h2-11H,1H3,(H,18,20)(H,19,21)
• InChI Key: ZJUDLGRHOYVZMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C16H15FN2O2
• Molecular Weight: 286.30 g/mol

Description

N-(3-fluorophenyl)-N'-(1-phenylethyl)ethanediamide, commonly known as FPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. FPE is a member of the ethanediamide family and is used in various scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of FPE is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. FPE has also been shown to interact with various receptors, including the sigma-1 receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
FPE has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, improve cognitive function, and reduce anxiety and depression-like behaviors in animal models. FPE has also been shown to have neuroprotective effects, which may make it a potential therapeutic agent for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FPE in lab experiments is its high potency and specificity. FPE has been shown to have a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using FPE is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on FPE. One area of interest is its potential use as a therapeutic agent for various neurological and psychiatric disorders. FPE has been shown to have antidepressant and anxiolytic effects in animal models, and further research is needed to determine its potential use in humans. Another area of interest is the role of FPE in modulating the activity of the sigma-1 receptor, which may have implications for the treatment of various diseases, including cancer and Alzheimer's disease. Overall, FPE has the potential to be a valuable tool for scientific research and may have important therapeutic applications in the future.

Scientific Research Applications

FPE has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in animal models. FPE has also been investigated for its potential use as an antidepressant and antipsychotic agent.